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Compound of Interest

Compound Name: 2,4-Dimethyl-1-pentene

Cat. No.: B165552 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,4-Dimethyl-1-pentene is an unsaturated hydrocarbon with the chemical formula C₇H₁₄. As a

branched-chain alkene, its physical properties are of interest in various chemical and industrial

applications, including as a reference compound in fuel research and as an intermediate in

organic synthesis. This technical guide provides a comprehensive overview of the core physical

properties of 2,4-Dimethyl-1-pentene, supported by standardized experimental

methodologies.

Core Physical Properties
The fundamental physical characteristics of 2,4-Dimethyl-1-pentene are summarized in the

table below. These values are critical for handling, storage, and application of the compound in

a laboratory or industrial setting.
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Property Value Units

Molecular Formula C₇H₁₄ -

Molecular Weight 98.19 g/mol

Density 0.69 - 0.70 g/cm³ at 20°C

Boiling Point 81 - 82 °C

Melting Point -124 °C

Refractive Index 1.3970 - 1.4000 at 20°C

Solubility
Insoluble in water; Soluble in

non-polar organic solvents.
-

Appearance Clear, colorless liquid -

Flash Point -16 °C

Experimental Protocols
The determination of the physical properties of 2,4-Dimethyl-1-pentene requires precise and

standardized experimental procedures. The following sections detail the methodologies for

measuring the key properties outlined above.

Determination of Density
The density of liquid hydrocarbons such as 2,4-Dimethyl-1-pentene is accurately determined

using a digital density meter, following a standard test method like ASTM D4052.

Apparatus: A digital density meter capable of maintaining a constant temperature.

Procedure:

Calibrate the instrument with dry air and distilled water at the test temperature (e.g., 20°C).

Introduce a sufficient amount of the 2,4-Dimethyl-1-pentene sample into the oscillating

sample tube of the density meter.
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Allow the sample to thermally equilibrate.

The instrument measures the change in the oscillation frequency of the tube caused by

the mass of the sample.

This frequency change is used in conjunction with calibration data to determine the density

of the sample.[1][2][3]

Precision: This method provides highly accurate and repeatable density measurements.

Determination of Boiling Point
The boiling point of a volatile organic compound like 2,4-Dimethyl-1-pentene can be

determined using a micro boiling point or distillation method.[4][5]

Apparatus: A Thiele tube or a micro distillation apparatus, a thermometer, a capillary tube

sealed at one end, and a heat source.

Procedure (Thiele Tube Method):

A small amount of 2,4-Dimethyl-1-pentene is placed in a small test tube.

A capillary tube, sealed at one end, is inverted and placed into the test tube containing the

sample.

The test tube is attached to a thermometer and immersed in a Thiele tube containing a

heating oil.

The apparatus is heated gently. As the temperature rises, a stream of bubbles will emerge

from the open end of the capillary tube.

The heat is removed, and the apparatus is allowed to cool slowly.

The boiling point is the temperature at which the liquid just begins to enter the capillary

tube.[6]

Determination of Melting Point
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Given the very low melting point of 2,4-Dimethyl-1-pentene (-124 °C), its determination

requires specialized low-temperature apparatus. The general principle involves cooling the

substance until it solidifies and then observing the temperature at which it melts upon

controlled warming.

Apparatus: A low-temperature melting point apparatus or a cryostat, a sample holder, and a

calibrated low-temperature thermometer.

Procedure:

A small sample of 2,4-Dimethyl-1-pentene is placed in a capillary tube.

The capillary tube is placed in the cooling block of the apparatus.

The sample is cooled until it is completely frozen.

The temperature is then slowly increased at a controlled rate (e.g., 1-2 °C per minute).

The temperature range from the point at which the first drop of liquid appears to the point

at which the entire sample is liquid is recorded as the melting point range.[7][8][9]

Determination of Refractive Index
The refractive index of liquid hydrocarbons is a fundamental physical property that can be

measured with high precision using a refractometer, following a standard method such as

ASTM D1218.[10][11][12][13]

Apparatus: A calibrated refractometer (e.g., an Abbe refractometer) with a constant

temperature bath.

Procedure:

Ensure the refractometer prisms are clean and dry.

Calibrate the instrument using a standard of known refractive index.

Apply a few drops of 2,4-Dimethyl-1-pentene to the surface of the prism.
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Close the prisms and allow the sample to reach the desired temperature (e.g., 20°C).

Adjust the instrument to bring the dividing line between the light and dark fields into sharp

focus at the crosshairs of the eyepiece.

Read the refractive index from the instrument's scale.

Determination of Solubility
The solubility of 2,4-Dimethyl-1-pentene is determined through qualitative miscibility tests with

various solvents.

Apparatus: Test tubes, pipettes, and a vortex mixer.

Procedure:

To separate test tubes, add a small, measured volume of 2,4-Dimethyl-1-pentene.

To each test tube, add a measured volume of a different solvent (e.g., water, ethanol,

hexane).

Agitate the mixtures vigorously using a vortex mixer.

Allow the mixtures to stand and observe whether a single homogeneous phase is formed

(soluble) or if two distinct layers remain (insoluble).[14][15][16][17]

Expected Results: As a non-polar hydrocarbon, 2,4-Dimethyl-1-pentene is expected to be

insoluble in polar solvents like water and soluble in non-polar organic solvents like hexane.

Visualization of Physical Properties
The following diagram illustrates the key physical properties of 2,4-Dimethyl-1-pentene and

their interrelationships.
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Physical Properties of 2,4-Dimethyl-1-pentene

2,4-Dimethyl-1-pentene
(C₇H₁₄)

Molecular Weight
98.19 g/mol

Density
0.69 g/cm³ @ 20°C

Boiling Point
81 °C

Melting Point
-124 °C

Refractive Index
1.3995 @ 20°C

Solubility
Insoluble in Water

Soluble in Non-polar Solvents

Click to download full resolution via product page

Caption: Key physical properties of 2,4-Dimethyl-1-pentene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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